Cas no 211948-69-5 (9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy-)

1,3,7-Trihydroxy-2-methoxy-9H-xanthen-9-one is a hydroxylated and methoxylated xanthenone derivative with potential applications in pharmaceutical and biochemical research due to its structural features. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, while the methoxy group contributes to its stability and reactivity profile. This compound may exhibit biological activity, including antioxidant or enzyme-inhibitory properties, owing to its polyphenolic framework. Its well-defined molecular structure makes it suitable for use as a reference standard or intermediate in synthetic chemistry. The compound’s purity and stability under controlled conditions ensure reliability in research applications. Further studies may explore its pharmacological or material science potential.
9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- structure
211948-69-5 structure
Product Name:9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy-
CAS No:211948-69-5
MF:C14H10O6
MW:274.225604534149
CID:1399176
PubChem ID:12133315
Update Time:2025-11-02

9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy-
    • 1,3,7-trihydroxy-2-methoxyxanthen-9-one
    • 1,3,7-Trihydroxy-2-methoxyxanthone
    • 211948-69-5
    • AKOS030562614
    • 1,3,7-TRIHYDROXY-2-METHOXY-9H-XANTHEN-9-ONE
    • DTXSID20478227
    • 1, 3, 7-trihydroxy-2-methoxyxanthen-9-one
    • CHEMBL2436928
    • BDBM50611917
    • Inchi: 1S/C14H10O6/c1-19-14-8(16)5-10-11(13(14)18)12(17)7-4-6(15)2-3-9(7)20-10/h2-5,15-16,18H,1H3
    • InChI Key: GLXRAYJUKLGHEP-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(C2C(=C(C(=CC1=2)O)OC)O)=O)O

Computed Properties

  • Exact Mass: 274.0477
  • Monoisotopic Mass: 274.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 555.4±50.0 °C at 760 mmHg
  • Flash Point: 218.1±23.6 °C
  • PSA: 96.22
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- Security Information

9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- Pricemore >>

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Additional information on 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy-

Exploring the Unique Properties and Applications of 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- (CAS No. 211948-69-5)

The compound 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- (CAS No. 211948-69-5) is a fascinating derivative of the xanthene family, known for its unique chemical structure and versatile applications. This compound, characterized by its hydroxyl and methoxy functional groups, has garnered significant attention in both academic research and industrial applications. Its molecular formula and structural features make it a subject of interest in fields ranging from pharmaceuticals to material science.

One of the most notable aspects of 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- is its potential role in antioxidant and anti-inflammatory applications. Recent studies have highlighted its ability to scavenge free radicals, making it a promising candidate for cosmetic formulations and nutraceuticals. With the growing consumer demand for natural and sustainable ingredients, this compound aligns perfectly with the trend toward green chemistry and eco-friendly products.

In the realm of organic synthesis, 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- serves as a valuable intermediate. Its reactive hydroxyl groups allow for further functionalization, enabling the creation of more complex molecules. Researchers are particularly interested in its potential for developing fluorescent dyes and sensors, given the inherent photophysical properties of the xanthene core. This has implications for biomedical imaging and diagnostic tools, areas that are rapidly evolving with advancements in technology.

The compound's stability and solubility profile also make it suitable for formulation development in the pharmaceutical industry. With the rise of personalized medicine and targeted drug delivery systems, 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- could play a pivotal role in designing next-generation therapeutics. Its compatibility with various solvents and carriers enhances its utility in drug formulation and delivery optimization.

From an environmental perspective, the synthesis and application of 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- are being explored with a focus on sustainability. Innovations in catalytic processes and green solvents are reducing the environmental footprint of its production. This aligns with global initiatives to minimize chemical waste and promote circular economy practices in the chemical industry.

Market trends indicate a growing demand for specialty chemicals like 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy-, driven by advancements in life sciences and high-performance materials. Companies are investing in research to uncover new applications, particularly in biodegradable polymers and renewable energy technologies. The compound's versatility positions it as a key player in these emerging markets.

In conclusion, 9H-Xanthen-9-one, 1,3,7-trihydroxy-2-methoxy- (CAS No. 211948-69-5) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, combined with the growing emphasis on sustainability and innovation, make it a valuable asset in both research and commercial applications. As scientific understanding and technological capabilities continue to expand, the future of this compound looks exceptionally promising.

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